Cas no 139461-63-5 (Propanoic acid, 3-(1H-indol-2-ylthio)-)

• Product Name: Propanoic acid, 3-(1H-indol-2-ylthio)-
• CAS No: 139461-63-5
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 1271568
• Update Time: 2024-08-03

Propanoic acid, 3-(1H-indol-2-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(1H-indol-2-ylthio)-
• 3-(2-indolylthio)propionic acid

• Inchi： 1S/C11H11NO2S/c13-11(14)5-6-15-10-7-8-3-1-2-4-9(8)12-10/h1-4,7,12H,5-6H2,(H,13,14)
• InChI Key： YNBMLCSKXKPWPT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCSC1=CC2=C(N1)C=CC=C2

Computed Properties

• Exact Mass: 221.05113

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 478.0±25.0 °C(Predicted)
• PSA: 53.09
• pka: 4.36±0.10(Predicted)